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Compound of Interest

Compound Name:
1-Bromo-4-(chloromethyl)-2-

methylbenzene

Cat. No.: B169578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of 1-Bromo-4-
(chloromethyl)-2-methylbenzene, a halogenated aromatic compound with potential

applications in organic synthesis and pharmaceutical development. This document outlines its

physicochemical properties, detailed synthesis protocols, and safety considerations.

Physicochemical and Spectroscopic Data
Quantitative data for 1-Bromo-4-(chloromethyl)-2-methylbenzene is summarized below. It is

important to note that specific experimental data for this compound is not widely available in

the public domain. Therefore, some properties are presented as ranges or are based on closely

related compounds, and this is clearly indicated.
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Property Value Source/Notes

Molecular Formula C₈H₈BrCl Calculated

Molecular Weight 220.51 g/mol Calculated

Melting Point Data not available -

Boiling Point Data not available -

Density ~1.5 g/cm³

Estimated based on similar

structures. For comparison, the

density of 1-Bromo-4-chloro-2-

methylbenzene is 1.543 g/mL

at 25 °C.[1]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g.,

dichloromethane, ethyl

acetate)

General solubility behavior for

similar aromatic halides.

¹H NMR Data not available

Predicted shifts: Aromatic

protons (~7.0-7.5 ppm),

Chloromethyl protons (~4.5

ppm), Methyl protons (~2.4

ppm).

¹³C NMR Data not available

Predicted shifts: Aromatic

carbons (~125-140 ppm),

Chloromethyl carbon (~45

ppm), Methyl carbon (~20

ppm).

Mass Spectrum (MS) Data not available

Expected to show

characteristic isotopic patterns

for bromine and chlorine.

Infrared (IR) Spectrum Data not available Expected to show

characteristic peaks for C-H

(aromatic and aliphatic), C=C

(aromatic), C-Br, and C-Cl

bonds. The NIST WebBook
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has an IR spectrum for 1-

bromo-4-

(chloromethyl)benzene.[2]

Synthesis Protocol
The synthesis of 1-Bromo-4-(chloromethyl)-2-methylbenzene can be achieved via the

chlorination of (4-Bromo-2-methylphenyl)methanol. The following protocol is adapted from a

known procedure for a structurally similar compound.[3]

Reaction: (4-Bromo-2-methylphenyl)methanol → 1-Bromo-4-(chloromethyl)-2-
methylbenzene

Materials:

(4-Bromo-2-methylphenyl)methanol

Methanesulfonyl chloride

Triethylamine

Dichloromethane (DCM)

Water

Saturated aqueous NaCl solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel

Hexane

Ethyl acetate

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and an ice bath, dissolve (4-Bromo-

2-methylphenyl)methanol (1.0 eq) and triethylamine (1.7 eq) in dichloromethane.

Cool the mixture in the ice bath.

Slowly add methanesulfonyl chloride (1.7 eq) to the cooled mixture over a period of 30

minutes.

Remove the ice bath and allow the reaction mixture to warm to room temperature.

Stir the mixture for 16 hours at room temperature.

Quench the reaction by adding water.

Extract the product with dichloromethane.

Combine the organic layers and wash with saturated aqueous NaCl solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.

Purify the crude product by passing it through a silica pad, eluting with a mixture of hexane

and ethyl acetate to yield the pure 1-Bromo-4-(chloromethyl)-2-methylbenzene.[3]

Safety and Handling
While a specific safety data sheet for 1-Bromo-4-(chloromethyl)-2-methylbenzene is not

readily available, the safety precautions for structurally similar compounds should be followed.

Related compounds are classified as causing skin corrosion/irritation and serious eye damage.

[4]

Hazard Statements (based on related compounds):

Causes severe skin burns and eye damage.

May cause respiratory irritation.
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Precautionary Measures:

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile rubber).

Wear safety goggles or a face shield.

Wear a lab coat.

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or dust.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Structural Diagrams
To visualize the synthesis process, a workflow diagram is provided below.

Reactants

Reaction & Workup Purification Final Product

(4-Bromo-2-methylphenyl)methanol

Reaction at 0°C to RT

Methanesulfonyl Chloride

Triethylamine

Dichloromethane

Aqueous Workup & Extraction Drying & Concentration Silica Gel Chromatography 1-Bromo-4-(chloromethyl)-2-methylbenzene
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Bromo-4-(chloromethyl)-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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